Cas no 4965-29-1 (2,6-Dimethylbenzoquinone 4-oxime)
4965-29-1 structure
Product Name:2,6-Dimethylbenzoquinone 4-oxime
2,6-Dimethylbenzoquinone 4-oxime Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Dimethylbenzoquinone 4-oxime
- 2,6-Di
- 2,6-Dimethyl-[1,4]benzochinon-4-oxim
- 2,6-dimethyl-[1,4]benzoquinone-4-oxime
- 2,6-dimethyl-1,4-benzoquinone 4-monooxime
- 2,6-Dimethylbenzo-[1,2-d, 3,4-d]bisoxazole
- 2,6-dimethylbenzo[1,2-d,5,4-d']bisoxazole
- 2,6-dimethyl-benzo[1,2-d,5,4-d']bisoxazole
- 2,6-Dimethylbenzo< 1,2-d:5,4-d'> bisoxazol
- 2,6-dimethylbenzo-1,4-quinone 4-oxime
- 2,7-dimethylbenzo[1,2-d:3,4-d']bis[1,3]oxazole
- AC1L3MX3
- m-Xylochinon-oxim-(4)
- CS-0353715
- Phenol, 2,6-dimethyl-4-nitroso-
- 2.6-dimethyl-4-nitrosophenol
- NS00024279
- EINECS 236-382-2
- 4-(Hydroxyimino)-2,6-dimethylcyclohexa-2,5-dienone
- 2,6-Xylenol, 4-nitroso-
- 25M44WX5WV
- DTXSID7065417
- 2,6-Dimethylbenzoquinone-4-oxime
- 13331-93-6
- AC-7848
- NSC 73813
- AI3-19038
- A806594
- NSC-677516
- SCHEMBL836394
- UNII-25M44WX5WV
- FT-0652267
- NSC-73813
- 2,6-Dimethyl-4-nitrosophenol
- AKOS006222123
- 2, 4-nitroso-
- NSC73813
- 2,6-dimethyl-4-nitroso-phenol
- FT-0610699
- 4965-29-1
- Phenol,6-dimethyl-4-nitroso-
- EN300-141495
- AKOS015889750
- 2,6-Dimethyl-p-nitrosophenol
- SCHEMBL11434480
- A806786
- NSC677516
- NLDXMJRLYQBXQS-UHFFFAOYSA-N
- 4-Nitroso-2,6-xylenol
- J-507507
- Q27253979
- 2,6-DIMETHYL-4-NITROSO PHENOL
- DB-029372
- G33601
- DB-020238
-
- MDL: MFCD00082725
- Inchi: 1S/C8H9NO2/c1-5-3-7(9-11)4-6(2)8(5)10/h3-4,10H,1-2H3
- InChI Key: JLGGFXVVFUIJBA-UHFFFAOYSA-N
- SMILES: OC1C(C)=CC(=CC=1C)N=O
- BRN: 1941151
Computed Properties
- Exact Mass: 151.063328530g/mol
- Monoisotopic Mass: 151.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: nothing
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- Color/Form: Grayish yellow solid
- Density: 1.161
- Melting Point: 168-169°C
- Boiling Point: 276.175°C at 760 mmHg
- Flash Point: 120.827°C
- Refractive Index: 1.546
- PSA: 49.66000
- LogP: 1.29190
- Solubility: Uncertain
2,6-Dimethylbenzoquinone 4-oxime Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D461953-50mg |
2,6-Dimethylbenzoquinone 4-Oxime |
4965-29-1 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D461953-100mg |
2,6-Dimethylbenzoquinone 4-Oxime |
4965-29-1 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D461953-500mg |
2,6-Dimethylbenzoquinone 4-Oxime |
4965-29-1 | 500mg |
$ 320.00 | 2022-06-05 | ||
| Enamine | EN300-141495-0.05g |
4-(hydroxyimino)-2,6-dimethylcyclohexa-2,5-dien-1-one |
4965-29-1 | 95% | 0.05g |
$64.0 | 2023-02-15 | |
| Enamine | EN300-141495-0.1g |
4-(hydroxyimino)-2,6-dimethylcyclohexa-2,5-dien-1-one |
4965-29-1 | 95% | 0.1g |
$66.0 | 2023-02-15 | |
| Enamine | EN300-141495-0.25g |
4-(hydroxyimino)-2,6-dimethylcyclohexa-2,5-dien-1-one |
4965-29-1 | 95% | 0.25g |
$92.0 | 2023-02-15 | |
| Enamine | EN300-141495-0.5g |
4-(hydroxyimino)-2,6-dimethylcyclohexa-2,5-dien-1-one |
4965-29-1 | 95% | 0.5g |
$175.0 | 2023-02-15 | |
| Enamine | EN300-141495-1.0g |
4-(hydroxyimino)-2,6-dimethylcyclohexa-2,5-dien-1-one |
4965-29-1 | 95% | 1.0g |
$256.0 | 2023-02-15 | |
| Enamine | EN300-141495-2.5g |
4-(hydroxyimino)-2,6-dimethylcyclohexa-2,5-dien-1-one |
4965-29-1 | 95% | 2.5g |
$503.0 | 2023-02-15 | |
| Enamine | EN300-141495-5.0g |
4-(hydroxyimino)-2,6-dimethylcyclohexa-2,5-dien-1-one |
4965-29-1 | 95% | 5.0g |
$743.0 | 2023-02-15 |
2,6-Dimethylbenzoquinone 4-oxime Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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